Cas no 1803611-54-2 (2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 1803611-54-2
• MDL: MFCD28039149
• CID: 4618322
• PubChem ID: 18627177
• Update Time: 2025-05-22

2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile

• MDL： MFCD28039149

Additional information on 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile

Comprehensive Overview of 2-Fluoro-2-[4-(Trifluoromethyl)Phenyl]Acetonitrile (CAS No. 1803611-54-2)

2-Fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile (CAS No. 1803611-54-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and potential applications in drug discovery. This compound is particularly valued for its role as a building block in the synthesis of more complex molecules, especially those targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile has surged, driven by their stability and bioavailability. Researchers are increasingly exploring its utility in medicinal chemistry, where it serves as a key intermediate for small-molecule inhibitors and biologically active agents. The compound's CAS No. 1803611-54-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most discussed topics in the context of 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile is its potential role in addressing drug-resistant infections. With the rise of antibiotic resistance, fluorinated compounds are being investigated for their ability to enhance drug efficacy. Additionally, its trifluoromethyl group is a hotspot in crop protection research, as it can improve the durability of agrochemicals against pests and environmental degradation.

The synthesis of 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile involves advanced organic chemistry techniques, including nucleophilic substitution and catalyzed reactions. Its molecular structure is optimized for high selectivity, making it a preferred choice for precision chemistry applications. Laboratories worldwide are adopting this compound for high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1803611-54-2 is gaining traction in the fine chemicals market. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios. Its compatibility with green chemistry principles further boosts its appeal, as industries strive to reduce environmental impact while maintaining efficiency.

In summary, 2-fluoro-2-[4-(trifluoromethyl)phenyl]acetonitrile (CAS No. 1803611-54-2) represents a versatile and high-value compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, aligning with global trends toward sustainable and innovative solutions. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.